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Introduction

Acadesine (also known as AICAR) is a cell-permeable adenosine analog that acts as a potent
activator of AMP-activated protein kinase (AMPK).[1] AMPK is a master regulator of cellular
energy homeostasis and its activation is known to stimulate mitochondrial biogenesis, the
process of generating new mitochondria.[2][3] This has significant implications for various fields
of research, including metabolic diseases, neurodegenerative disorders, and cancer.[1][4]

These application notes provide a comprehensive guide for assessing the effects of Acadesine
on mitochondrial biogenesis. Included are detailed protocols for key experimental assays,
guidance on data presentation, and visualizations of the underlying signaling pathways and
experimental workflows.

Acadesine and the AMPK-PGC-1a Signhaling
Pathway

Acadesine, upon entering the cell, is phosphorylated to ZMP (5-aminoimidazole-4-carboxamide
ribonucleotide), an analog of AMP. ZMP allosterically activates AMPK, initiating a signaling
cascade that promotes mitochondrial biogenesis. A key downstream effector of AMPK is the
peroxisome proliferator-activated receptor-gamma coactivator 1-alpha (PGC-1a).[4] AMPK can
directly phosphorylate and activate PGC-1a, which in turn co-activates nuclear respiratory
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factors 1 and 2 (NRF1 and NRF2). These transcription factors drive the expression of nuclear
genes encoding mitochondrial proteins, including mitochondrial transcription factor A (TFAM),
which is essential for the replication and transcription of mitochondrial DNA (mtDNA).[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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